6-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C18H16FNO3/c19-15-8-4-7-14(16(15)18(22)23)12-5-3-6-13(11-12)17(21)20-9-1-2-10-20/h3-8,11H,1-2,9-10H2,(H,22,23)
• InChI Key: LDFBCGAVMGJCOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C(=CC=C3)F)C(=O)O
• Molecular Formula: C18H16FNO3
• DSSTOX Substance ID: DTXSID20692103
• Molecular Weight: 313.3 g/mol
• CAS RN: 1262010-88-7

Description

6-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, commonly referred to as 6-FPCA, is a synthetic compound with a wide range of applications in the scientific and medical fields. It is a white powder with a melting point of 94-96 °C and a purity of 95%. 6-FPCA is a versatile compound that has been used in a variety of research studies, such as the synthesis of pharmaceuticals, the study of cell biology, and the development of new drugs.

Scientific Research Applications

6-FPCA has been used in a variety of scientific research studies. For example, it has been used in the synthesis of pharmaceuticals, the study of cell biology, and the development of new drugs. It has also been used in the synthesis of peptides and proteins, the study of enzyme kinetics, and the study of drug metabolism. In addition, 6-FPCA has been used in the study of cancer and other diseases, as well as in the development of new treatments.

Mechanism of Action

6-FPCA is a synthetic compound that acts as an inhibitor of enzymes involved in the metabolism of drugs. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. In addition, 6-FPCA has been shown to inhibit the activity of other enzymes involved in drug metabolism, such as aldehyde oxidase and xanthine oxidase.
Biochemical and Physiological Effects
6-FPCA has been shown to have a variety of biochemical and physiological effects. In studies, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, 6-FPCA has been shown to inhibit the activity of other enzymes involved in drug metabolism, such as aldehyde oxidase and xanthine oxidase. Furthermore, 6-FPCA has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 6-FPCA in laboratory experiments is that it can be synthesized in a two-step process, which is relatively straightforward and cost-effective. In addition, 6-FPCA is a versatile compound that has been used in a variety of research studies, making it useful for a wide range of applications. However, 6-FPCA is a synthetic compound and its effects on humans and animals are not yet fully understood. Therefore, it is important to use caution when using 6-FPCA in laboratory experiments.

Future Directions

In the future, 6-FPCA could be used to develop new drugs or treatments for a variety of diseases, such as cancer and other diseases. Additionally, 6-FPCA could be used to study the biochemical and physiological effects of drugs on humans and animals. Furthermore, 6-FPCA could be used to study the metabolism of drugs and to develop new methods of drug delivery. Finally, 6-FPCA could be used to study the effects of environmental toxins on human and animal health.

Synthesis Methods

6-FPCA can be synthesized in a two-step process. In the first step, a benzyl bromide is reacted with 3-pyrrolidinylcarbonylchloride in the presence of a base, such as sodium carbonate or potassium carbonate, to form an intermediate product. In the second step, this intermediate product is reacted with 6-fluorobenzoyl chloride in the presence of a base to form 6-FPCA.